Cas no 57774-35-3 (4'-Bromo-4-cyanobiphenyl)

• Product Name: 4'-Bromo-4-cyanobiphenyl
• CAS No: 57774-35-3
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• MDL: MFCD05980943
• CID: 1082543
• PubChem ID: 1394462
• Update Time: 2025-04-20

4'-Bromo-4-cyanobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-4-cyanobiphenyl
• 4-(4-bromophenyl)benzonitrile
• 4'-BROMO-4-CYANO-BIPHENYL
• 4'-Brom-4-cyanobiphenyl
• 4-Brom-4'-cyanobiphenyl
• 4'-Brom-biphenyl-4-carbonitril
• 4-bromo-4'-cyanobiphenyl
• 4'-bromobiphenyl-4-carbonitrile
• 4'-bromo-biphenyl-4-carbonitrile
• AC1LRE8Z
• AK-40251
• SureCN1773406
• 4'-Bromo[1,1'-biphenyl]-4-carbonitrile
• 4'-bromo-[1,1'-Biphenyl]-4-carbonitrile
• SCHEMBL1773406
• AKOS022177437
• 4'-Bromo-(1,1'-biphenyl)-4-carbonitrile
• YSZC327
• 4''-Bromo-[1,1''-biphenyl]-4-carbonitrile
• 57774-35-3
• E72693
• 4 inverted exclamation mark -Bromobiphenyl-4-carbonitrile
• SY279128
• BHVHKOVPWZKVCC-UHFFFAOYSA-N
• MFCD05980943
• BS-49304
• CS-0132573
• DB-072372

• MDL： MFCD05980943
• Inchi： 1S/C13H8BrN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
• InChI Key： BHVHKOVPWZKVCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 256.98401g/mol
• Monoisotopic Mass: 256.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155-155.5 ºC
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),